Cas no 360576-01-8 (methyl 6-bromo-1-benzothiophene-2-carboxylate)

• Product Name: methyl 6-bromo-1-benzothiophene-2-carboxylate
• CAS No: 360576-01-8
• MF: C₁₀H₇BrO₂S
• MW: 271.130380868912
• MDL: MFCD07371541
• CID: 303305
• PubChem ID: 22474078
• Update Time: 2025-11-02

methyl 6-bromo-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromobenzo[b]thiophene-2-carboxylate
• 6-Bromobenzothiophene-2-carboxylic Acid Methyl Ester
• 6-Bromo-benzo[b]thiophene-2-carboxylic acid methyl ester
• Benzo[b]thiophene-2-carboxylicacid, 6-bromo-, methyl ester
• Methyl 6-bromo-1-benzothiophene-2-carboxylate
• LA-0701
• MFCD07371541
• BP-20473
• methyl6-bromobenzo[b]thiophene-2-carboxylate
• AC-31801
• 6-BROMO-BENZO[B]THIOPHENE-2-CARBOXY LIC ACID METHYL ESTER
• SFDVDNLBYGHFNF-UHFFFAOYSA-N
• SY104145
• AMY5738
• SCHEMBL497904
• AKOS005073408
• J-522538
• CS1251
• methyl 6-bromobenzothiophene-2-carboxylate
• 6-bromo-benzo[b]thiophene-2-carboxylic acid methyl ester, AldrichCPR
• DTXSID50625904
• FT-0663648
• CS-0041254
• 360576-01-8
• Methyl6-bromo-1-benzothiophene-2-carboxylate
• SB36821
• DB-069302
• 6-Bromo-benzo[b]thiophene-2-carboxylic acid methyl ester;Methyl 6-Bromobenzothiophene-2-carboxylate;
• methyl 6-bromo-1-benzothiophene-2-carboxylate

• MDL： MFCD07371541
• Inchi： 1S/C10H7BrO2S/c1-13-10(12)9-4-6-2-3-7(11)5-8(6)14-9/h2-5H,1H3
• InChI Key： SFDVDNLBYGHFNF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=C(C(=O)OC)SC=2C=1

Computed Properties

• Exact Mass: 269.93500
• Monoisotopic Mass: 269.93501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.622±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 117-119°
• Boiling Point: 358.9°C at 760 mmHg
• Flash Point: 170.844°C
• Refractive Index: 1.663
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• PSA: 54.54000
• LogP: 3.45040

methyl 6-bromo-1-benzothiophene-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on methyl 6-bromo-1-benzothiophene-2-carboxylate

Methyl 6-Bromo-1-benzothiophene-2-carboxylate (CAS 360576-01-8): Properties, Applications, and Market Insights

Methyl 6-bromo-1-benzothiophene-2-carboxylate (CAS 360576-01-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic derivative belongs to the benzothiophene family, a class of compounds known for their versatile applications in drug discovery and functional materials. The presence of both bromine and ester functional groups makes this compound particularly valuable as a building block in organic synthesis.

The molecular structure of methyl 6-bromo-1-benzothiophene-2-carboxylate features a benzothiophene core with a bromo substituent at the 6-position and a methyl carboxylate group at the 2-position. This unique arrangement contributes to its reactivity and makes it an important intermediate in the synthesis of more complex molecules. Researchers frequently search for "benzothiophene derivatives synthesis" or "6-bromo benzothiophene applications," reflecting the growing interest in this compound class.

In pharmaceutical research, CAS 360576-01-8 serves as a key precursor for developing potential therapeutic agents. The benzothiophene scaffold is known to exhibit various biological activities, and the bromine atom provides an excellent handle for further functionalization through cross-coupling reactions. Recent studies exploring "heterocyclic compounds in drug discovery" highlight the importance of such building blocks in modern medicinal chemistry.

The compound's applications extend to materials science, where methyl 6-bromo-1-benzothiophene-2-carboxylate contributes to the development of organic semiconductors and luminescent materials. The benzothiophene core's conjugated system makes it valuable for creating π-electron systems essential in optoelectronic devices. Queries like "benzothiophene-based materials" and "organic electronic materials synthesis" demonstrate the relevance of this research area.

From a synthetic chemistry perspective, 6-bromo-1-benzothiophene-2-carboxylic acid methyl ester offers multiple reactive sites for modification. The bromine atom facilitates various metal-catalyzed coupling reactions, while the ester group can be hydrolyzed or transformed into other functional groups. This versatility explains why "benzothiophene derivative reactions" remains a popular search term among organic chemists.

The global market for benzothiophene derivatives like methyl 6-bromo-1-benzothiophene-2-carboxylate has shown steady growth, driven by increasing demand from pharmaceutical and materials science sectors. Market analysis reveals growing interest in "specialty chemical intermediates" and "high-value heterocyclic compounds," with this compound representing an important niche product.

Quality control of CAS 360576-01-8 typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. Purity specifications are crucial for research applications, as evidenced by frequent searches for "benzothiophene derivative characterization" and "organic compound purity analysis." Reputable suppliers provide comprehensive analytical data to ensure research reproducibility.

Environmental and safety considerations for methyl 6-bromo-1-benzothiophene-2-carboxylate follow standard laboratory chemical protocols. While not classified as hazardous under normal handling conditions, proper storage and handling procedures are essential. Researchers often look for information on "safe handling of brominated compounds" and "laboratory chemical storage guidelines."

Future research directions for 6-bromo-1-benzothiophene-2-carboxylic acid methyl ester include exploring its potential in new therapeutic areas and advanced material applications. The compound's versatility positions it well for emerging fields like "targeted drug delivery systems" and "next-generation organic electronics," both trending topics in scientific literature.

In conclusion, methyl 6-bromo-1-benzothiophene-2-carboxylate (CAS 360576-01-8) represents an important building block in modern chemistry. Its unique combination of a benzothiophene core with bromo and ester functionalities makes it valuable across multiple research domains. As interest grows in "specialty heterocyclic compounds" and "advanced organic intermediates," this compound continues to attract attention from both academic and industrial researchers worldwide.